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Compound of Interest

Compound Name: Tetrahydromyrcenol

Cat. No.: B1206841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the

environmental fate of Tetrahydromyrcenol (CAS No. 18479-57-7), a widely used fragrance

ingredient. The information is compiled from publicly available data, including predictive models

and safety assessments from regulatory and industry bodies. While specific experimental

reports for Tetrahydromyrcenol are not fully available in the public domain, this guide

synthesizes the existing knowledge on its biodegradability, bioaccumulation potential, and

abiotic degradation pathways.

Executive Summary
Tetrahydromyrcenol is a saturated tertiary alcohol used extensively in consumer products. Its

environmental fate is characterized by ready biodegradability, a low potential for

bioaccumulation, and predicted degradation in the atmosphere. While specific experimental

data on its hydrolysis and photolysis in aquatic environments are limited, its chemical structure

as a tertiary alcohol suggests resistance to oxidative degradation pathways. This document

outlines the key environmental parameters of Tetrahydromyrcenol, details the likely

experimental methodologies based on international guidelines, and provides visualizations of

its environmental pathways.
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A summary of the key physicochemical properties of Tetrahydromyrcenol is presented below.

These properties are crucial for predicting its environmental distribution and partitioning.

Property Value Source

Molecular Formula C10H22O [1]

Molecular Weight 158.28 g/mol [1]

Water Solubility 188.9 mg/L (estimated) -

Vapor Pressure
0.114 mm Hg at 25°C

(estimated)
-

Log Kow (Octanol-Water

Partition Coefficient)
3.60 (estimated) -

Henry's Law Constant
5.47 x 10^-5 atm-m³/mole

(estimated)
-

Environmental Fate and Pathways
The environmental fate of a chemical is determined by a combination of transport and

transformation processes. For Tetrahydromyrcenol, the key pathways are biodegradation in

soil and water, and atmospheric oxidation.
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Key environmental fate pathways for Tetrahydromyrcenol.

Biodegradation
Tetrahydromyrcenol is considered to be readily biodegradable.[2] This is a critical factor in

mitigating its persistence in the environment.

Quantitative Data

Parameter Value Method Source

Biodegradation 72.0%
Readily

Biodegradable
[2]

Ultimate

Biodegradation

(Biowin3)

2.6373 (weeks-

months)
Estimation Model -

Primary

Biodegradation

(Biowin4)

3.4659 (days-weeks) Estimation Model -
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Experimental Protocol: Ready Biodegradability - OECD 301F (Manometric Respirometry Test)

While the specific report for Tetrahydromyrcenol is not publicly available, the "readily

biodegradable" classification suggests a study following a standard guideline such as OECD

301F was likely conducted.[3][4][5]

Objective: To determine the potential for rapid and ultimate biodegradation of the test

substance in an aerobic aqueous medium.

Methodology:

Test System: A defined volume of mineral medium, inoculated with a mixed population of

microorganisms from activated sludge, is placed in a closed respirometer.

Test Substance Addition: A known concentration of Tetrahydromyrcenol is added to the test

vessels.

Incubation: The vessels are incubated at a constant temperature (e.g., 20-25°C) in the dark

for 28 days.

Measurement: The consumption of oxygen is measured over time using a manometer. This

is compared to the theoretical oxygen demand (ThOD) or chemical oxygen demand (COD)

of the substance.

Control and Reference: Blank controls (inoculum only) and reference controls (a readily

biodegradable substance like sodium benzoate) are run in parallel to ensure the viability of

the inoculum and the test system.

Pass Level: A substance is considered readily biodegradable if it reaches at least 60% of its

ThOD within a 10-day window during the 28-day test period.
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Workflow for OECD 301F Ready Biodegradability Test.
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Bioaccumulation
The potential for a substance to bioaccumulate in organisms is a key consideration in

environmental risk assessment. The octanol-water partition coefficient (Log Kow) is a primary

indicator of this potential.

Quantitative Data

Parameter Value Method Source

Log Kow 3.60
KOWWIN v1.67

estimate
-

Bioconcentration

Factor (BCF)
110.7 L/kg wet-wt

Regression-based

method
-

A Log Kow of 3.60 suggests a moderate potential for bioaccumulation. However, the

substance's ready biodegradability is expected to significantly mitigate this potential in the

environment.

Abiotic Degradation
Hydrolysis: The EPI Suite™ model could not estimate the rate of hydrolysis for

Tetrahydromyrcenol. As a tertiary alcohol, it is generally resistant to hydrolysis under typical

environmental pH conditions (pH 4-9).[2][6][7] The C-O bond in tertiary alcohols is sterically

hindered, making nucleophilic attack by water less likely.[7]

Photolysis: Direct photolysis in water is not expected to be a significant degradation pathway

for Tetrahydromyrcenol as it does not contain chromophores that absorb light in the

environmentally relevant UV spectrum (>290 nm). Indirect photolysis, mediated by reaction

with photochemically produced reactive species like hydroxyl radicals, may occur, but specific

data for Tetrahydromyrcenol is not available. Studies on other tertiary alcohols suggest that

photocatalytic degradation can occur, but this is highly dependent on environmental conditions.

[8][9]

Atmospheric Oxidation: In the atmosphere, Tetrahydromyrcenol is expected to be degraded

by reaction with photochemically-produced hydroxyl (OH) radicals.
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Quantitative Data

Parameter Value Method Source

OH Rate Constant
12.7836 x 10^-12

cm³/molecule-sec
AopWin v1.92 -

Atmospheric Half-Life
10.040 hours (12-hr

day; 1.5E6 OH/cm³)
AopWin v1.92 -

This relatively short atmospheric half-life indicates that Tetrahydromyrcenol that volatilizes is

unlikely to persist in the atmosphere or be transported over long distances. The primary

degradation mechanism is likely H-atom abstraction from the C-H bonds by OH radicals.[10]

[11]

Ecotoxicity
Tetrahydromyrcenol is classified as harmful to aquatic life with long-lasting effects.[1]

Quantitative Data

Endpoint Value Species Method Source

Acute Aquatic

Toxicity

(Category 3)

H402: Harmful to

aquatic life
-

GHS

Classification
[1]

Chronic Aquatic

Toxicity

(Category 3)

H412: Harmful to

aquatic life with

long lasting

effects

-
GHS

Classification
[1]

96-h LC50 (Fish)
27.8 mg/L (read-

across)
- - [12]

Experimental Protocol: Fish, Acute Toxicity Test - OECD 203
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The aquatic toxicity of Tetrahydromyrcenol to fish was likely determined following a

standardized protocol such as OECD 203.[13][14][15][16][17]

Objective: To determine the concentration of a substance that is lethal to 50% of the test fish

(LC50) over a 96-hour exposure period.

Methodology:

Test Organism: A standard fish species (e.g., Zebrafish, Rainbow Trout) is selected.

Test Conditions: Fish are exposed to a range of concentrations of Tetrahydromyrcenol in
water under controlled conditions (temperature, light, oxygen).

Exposure Duration: The exposure period is typically 96 hours.

Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Data Analysis: The LC50 value and its 95% confidence limits are calculated using statistical

methods.
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Workflow for OECD 203 Fish Acute Toxicity Test.

Conclusion
Based on the available data, Tetrahydromyrcenol is not expected to be a persistent or

bioaccumulative substance in the environment. Its primary removal mechanism is through
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biodegradation in aquatic and terrestrial systems. Atmospheric residence time is also predicted

to be short due to rapid oxidation. While it is classified as harmful to aquatic organisms, the risk

is mitigated by its ready biodegradability. Further experimental studies on its hydrolysis and

photolysis under various environmental conditions would provide a more complete picture of its

environmental fate. The methodologies presented in this guide, based on OECD guidelines,

represent the standard for assessing the environmental safety of chemicals like

Tetrahydromyrcenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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